Cas no 1281377-56-7 ((4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid)

(4R)-3-(1H-Indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid is a chiral thiazolidine derivative featuring an indole-3-carbonyl moiety. This compound is of interest in medicinal chemistry and pharmaceutical research due to its structural complexity, which combines a rigid thiazolidine ring with a biologically relevant indole scaffold. The (4R)-configuration ensures stereochemical specificity, making it valuable for studying enzyme interactions or designing targeted inhibitors. Its carboxylic acid functionality enhances solubility and provides a handle for further derivatization. The compound’s unique structure may contribute to applications in drug discovery, particularly in modulating protein-protein interactions or as a building block for peptidomimetics. Its purity and stability under standard conditions further support its utility in synthetic and mechanistic studies.

(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid structure

1281377-56-7 structure

Product Name:(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid

CAS No:1281377-56-7

MF:C₁₃H₁₂N₂O₃S

MW:276.310981750488

MDL:MFCD16379370

CID:4585977

PubChem ID:28212328

Update Time:2025-10-30

(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid
- MDL： MFCD16379370
- Inchi： 1S/C13H12N2O3S/c16-12(15-7-19-6-11(15)13(17)18)9-5-14-10-4-2-1-3-8(9)10/h1-5,11,14H,6-7H2,(H,17,18)/t11-/m0/s1
- InChI Key： AYPPMYKDLKFPBI-NSHDSACASA-N
- SMILES： S1C[C@@H](C(O)=O)N(C(C2C3=C(NC=2)C=CC=C3)=O)C1

(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-263643-0.05g	(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid	1281377-56-7	95%	0.05g	$285.0	2024-06-18
Enamine	EN300-263643-0.1g	(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid	1281377-56-7	95%	0.1g	$426.0	2024-06-18
Enamine	EN300-263643-0.25g	(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid	1281377-56-7	95%	0.25g	$607.0	2024-06-18
Enamine	EN300-263643-0.5g	(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid	1281377-56-7	95%	0.5g	$959.0	2024-06-18
Enamine	EN300-263643-1.0g	(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid	1281377-56-7	95%	1.0g	$1229.0	2024-06-18
Enamine	EN300-263643-2.5g	(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid	1281377-56-7	95%	2.5g	$2408.0	2024-06-18
Enamine	EN300-263643-5.0g	(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid	1281377-56-7	95%	5.0g	$3562.0	2024-06-18
Enamine	EN300-263643-10.0g	(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid	1281377-56-7	95%	10.0g	$5283.0	2024-06-18
Enamine	EN300-263643-1g	(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid	1281377-56-7	93%	1g	$1229.0	2023-09-14
Enamine	EN300-263643-5g	(4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid	1281377-56-7	93%	5g	$3562.0	2023-09-14

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Additional information on (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid

Exploring the Potential of (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 1281377-56-7) in Modern Research

In the realm of organic chemistry and pharmaceutical research, (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid (CAS No. 1281377-56-7) has emerged as a compound of significant interest. This molecule, characterized by its unique thiazolidine core and indole moiety, offers a versatile scaffold for drug discovery and biochemical applications. Researchers are increasingly focusing on its potential as a bioactive compound, particularly in the context of enzyme inhibition and signal transduction modulation.

The structural complexity of (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid makes it a compelling subject for synthetic chemists. The presence of both carboxylic acid and carbonyl functional groups allows for diverse chemical modifications, enabling the creation of derivatives with tailored properties. This adaptability is crucial in addressing contemporary challenges such as drug resistance and the need for targeted therapies in conditions like metabolic disorders and neurodegenerative diseases.

Recent studies have highlighted the role of thiazolidine derivatives in modulating oxidative stress and inflammatory pathways, topics that are currently trending in biomedical research. The indole component, a common feature in many natural products, further enhances the compound's potential for neuroprotective and antioxidant applications. These attributes align with the growing consumer interest in natural therapeutics and holistic health solutions.

From a technical standpoint, the synthesis and characterization of CAS No. 1281377-56-7 require advanced analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry. These methods ensure the purity and structural integrity of the compound, which is critical for reproducible research outcomes. The compound's stability under various pH conditions also makes it a candidate for formulation development in pharmaceutical sciences.

In the context of green chemistry, researchers are exploring eco-friendly synthesis routes for (4R)-3-(1H-indole-3-carbonyl)-1,3-thiazolidine-4-carboxylic acid. This aligns with the global push toward sustainable manufacturing practices, a topic frequently searched in academic and industrial circles. The compound's potential applications in biodegradable materials and catalysis further underscore its relevance in contemporary science.

As the scientific community continues to unravel the mysteries of small-molecule therapeutics, compounds like CAS No. 1281377-56-7 stand at the forefront of innovation. Its dual functionality as a building block and bioactive agent positions it as a valuable asset in the quest for novel treatments and advanced materials. With ongoing research, this compound may soon find its place in the next generation of precision medicine and smart materials.